N-[4-(acetylamino)phenyl]-2-(4-oxoquinazolin-3(4H)-yl)butanamide

• Molecular Formula: C20H20N4O3
• Molecular Weight: 364.4 g/mol
• IUPAC Name: N-(4-acetamidophenyl)-2-(4-oxoquinazolin-3-yl)butanamide
• InChI: InChI=1S/C20H20N4O3/c1-3-18(24-12-21-17-7-5-4-6-16(17)20(24)27)19(26)23-15-10-8-14(9-11-15)22-13(2)25/h4-12,18H,3H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: HRUXWECECHSPIW-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC=C(C=C1)NC(=O)C)N2C=NC3=CC=CC=C3C2=O

Description

N-[4-(acetylamino)phenyl]-2-(4-oxoquinazolin-3(4H)-yl)butanamide is a compound that belongs to the class of quinazolinone derivatives. These compounds are known for their diverse biological activities, including analgesic, anti-inflammatory, and antimicrobial properties . The structure of this compound includes a quinazolinone moiety, which is a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring, and an acetylamino group attached to a phenyl ring.

Preparation Methods

The synthesis of N-[4-(acetylamino)phenyl]-2-(4-oxoquinazolin-3(4H)-yl)butanamide typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the quinazolinone core: This can be achieved by cyclization of anthranilic acid derivatives with formamide or its derivatives under acidic or basic conditions.

Attachment of the butanamide side chain: This step involves the reaction of the quinazolinone core with a suitable butanoyl chloride derivative in the presence of a base such as triethylamine.

Introduction of the acetylamino group: The final step involves the acetylation of the amino group on the phenyl ring using acetic anhydride in the presence of a catalyst like pyridine.

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

N-[4-(acetylamino)phenyl]-2-(4-oxoquinazolin-3(4H)-yl)butanamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide, leading to the formation of quinazolinone derivatives with different oxidation states.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced quinazolinone derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the acetylamino group can be replaced by other nucleophiles like amines or thiols under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and catalysts such as palladium on carbon or platinum oxide. Major products formed from these reactions include various substituted quinazolinone derivatives with potential biological activities .

Scientific Research Applications

N-[4-(acetylamino)phenyl]-2-(4-oxoquinazolin-3(4H)-yl)butanamide has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex quinazolinone derivatives with potential pharmaceutical applications.

Biology: It is studied for its potential as an enzyme inhibitor, particularly targeting enzymes involved in inflammation and cancer.

Medicine: The compound has shown promise as an analgesic, anti-inflammatory, and antimicrobial agent in preclinical studies.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-[4-(acetylamino)phenyl]-2-(4-oxoquinazolin-3(4H)-yl)butanamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit the activity of cyclooxygenase (COX) enzymes, particularly COX-2, which plays a key role in the inflammatory process . By inhibiting COX-2, the compound reduces the production of pro-inflammatory prostaglandins, leading to its anti-inflammatory and analgesic effects . Additionally, the compound may interact with other molecular targets involved in microbial growth, contributing to its antimicrobial activity .

Comparison with Similar Compounds

N-[4-(acetylamino)phenyl]-2-(4-oxoquinazolin-3(4H)-yl)butanamide can be compared with other similar compounds, such as:

N-(4-(trifluoromethyl)benzylidene)hydrazinyl)-N-(4-(2-methyl-4-oxoquinazolin-3(4H)-yl)phenyl)acetamide: This compound has shown better activity against certain bacterial strains compared to this compound.

N-(4-(acetylamino)phenyl)sulfinyl)phenyl)acetamide: This compound has a similar structure but includes a sulfinyl group, which may confer different biological activities.

The uniqueness of this compound lies in its specific combination of functional groups, which contribute to its diverse biological activities and potential therapeutic applications.